Cas no 859538-51-5 (1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE)

• Product Name: 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE
• CAS No: 859538-51-5
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 826901
• PubChem ID: 11988940
• Update Time: 2025-06-08

1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE
• 1-(4-hydroxyphenyl)pyridin-2-one
• 859538-51-5
• 1-(4-hydroxyphenyl)-1,2-dihydropyridin-2-one
• AKOS006329026
• starbld0024960
• SCHEMBL142916
• FT-0669986
• DTXSID20475291

• MDL： MFCD09753432
• Inchi： 1S/C11H9NO2/c13-10-6-4-9(5-7-10)12-8-2-1-3-11(12)14/h1-8,13H
• InChI Key： ORCWDXURTHUZTK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)N1C=CC=CC1=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 42.23000
• LogP: 1.54310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE

Introduction to 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE (CAS No. 859538-51-5)

1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE, identified by the chemical registration number 859538-51-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a pyridinone core appended with a 4-hydroxyphenyl substituent, making it a versatile scaffold for medicinal chemistry applications. The structural motif combines the electron-deficient pyridine ring with the hydroxylated aromatic ring, which imparts unique electronic and steric properties that are highly valuable in drug design.

The compound’s molecular framework suggests potential interactions with biological targets, particularly enzymes and receptors involved in metabolic pathways. Its dual functionality—the hydroxyl group on the phenyl ring and the amide-like character of the pyridinone—allows for diverse chemical modifications, enabling the synthesis of analogues with tailored pharmacological profiles. This adaptability has positioned 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE as a building block in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have highlighted the compound’s promise as an intermediate in the synthesis of kinase inhibitors, particularly those targeting tyrosine kinases implicated in cancer and inflammatory diseases. The pyridinone moiety is known to exhibit favorable binding affinity to ATP-binding pockets, while the hydroxylphenyl group can engage in hydrogen bonding or π-stacking interactions with protein residues. Such features make it an attractive candidate for structure-based drug design.

In parallel, synthetic methodologies have been refined to enhance the accessibility of 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE. Modern approaches leverage transition-metal catalysis and green chemistry principles to achieve efficient and scalable production. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the pyridinone core, while enzymatic or organocatalytic methods facilitate selective functionalization at the phenolic position. These innovations not only improve yield but also align with sustainable chemistry practices.

The pharmacological relevance of 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE has been further underscored by its incorporation into several preclinical studies. Researchers have explored its derivatives as potential modulators of metabolic enzymes such as UDP-glucuronosyltransferases (UGTs), which play a crucial role in drug metabolism and disposition. Preliminary data suggest that certain analogues exhibit inhibitory activity against UGTs, potentially influencing drug-drug interactions and therapeutic efficacy.

Moreover, the compound’s ability to modulate oxidative stress pathways has garnered attention in neurodegenerative disease research. The hydroxylphenyl group can act as a scavenger for reactive oxygen species (ROS), while the pyridinone core may interfere with redox-sensitive signaling cascades. Such properties are particularly relevant in conditions like Alzheimer’s disease or Parkinson’s disease, where oxidative damage contributes significantly to pathogenesis.

From a synthetic perspective, 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE serves as a precursor for more complex scaffolds through functional group interconversions. For example, reduction of the pyridinone nitrogen yields amine derivatives, which can be further elaborated into peptidomimetics or kinase inhibitors. Conversely, oxidation of the hydroxyl group provides corresponding phenols, enabling conjugation with other pharmacophores via ester or ether linkages.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery pipeline for 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE derivatives. By systematically evaluating large libraries of analogues for biological activity, researchers can rapidly identify lead compounds for optimization. This approach has been instrumental in identifying novel scaffolds with improved solubility, bioavailability, and target specificity.

Future directions in the study of 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE may focus on its role in fragment-based drug discovery (FBDD). The compound’s manageable size and well-defined interactions make it an ideal candidate for generating fragments that can be iteratively improved into potent drugs. Additionally, advances in artificial intelligence (AI)-assisted molecular design could further streamline the process of generating optimized derivatives based on existing structural knowledge.

In conclusion, 1-(4-HYDROXYPHENYL)PYRIDIN-2(1H)-ONE (CAS No. 859538-51-5) represents a promising entity in pharmaceutical research due to its structural versatility and pharmacological potential. Its incorporation into medicinal chemistry campaigns continues to yield insights into disease mechanisms while providing valuable tools for drug development. As synthetic methodologies and computational techniques evolve, this compound is poised to remain at the forefront of innovation in bioorganic chemistry.